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The BIMA (Basis Informasi Penelitian dan Pengabdian kepada Masyarakat) research grant,
administered by the Indonesian Ministry of Education, Culture, Research, and Technology
(Kemdikbudristek), stands as a cornerstone of the nation's commitment to fostering a vibrant
research and innovation ecosystem. Its primary purpose is to bolster the implementation of the
Tridarma Perguruan Tinggi, the three pillars of higher education in Indonesia: Education,
Research, and Community Service. By providing targeted funding to lecturers and researchers
in higher education institutions, the BIMA grant aims to enhance the quality and quantity of
scientific inquiry, leading to advancements that can address national priorities and contribute to
global knowledge.

This guide provides a comprehensive overview of the BIMA Kemdikbud research grant, with a
focus on its structure, funding schemes, and the tangible outcomes of the research it supports.
It is designed to be a valuable resource for researchers, scientists, and professionals in the
field of drug development, offering insights into the opportunities this grant presents and the
scientific rigor it promotes.

Core Objectives and Strategic Framework

The BIMA research grant is strategically designed to achieve several key objectives:

e Enhancing Research Quality and Capacity: By providing financial support, the grant enables
researchers to conduct high-quality studies, procure necessary equipment and materials,
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and disseminate their findings through reputable national and international publications.

o Fostering a Culture of Innovation: The program encourages novel and inventive research
that has the potential for downstream applications, including the development of new
technologies, methodologies, and, pertinent to this guide's audience, therapeutic
interventions.

e Supporting National Development Priorities: The grant aligns its research funding with the
national research priorities, encouraging studies that address pressing issues in areas such
as health, food security, energy, and technology.

e Promoting Collaboration: The BIMA framework includes schemes that actively encourage
collaboration between researchers from different institutions, both domestically and
internationally, as well as partnerships with industry and government agencies.

The logical workflow of the BIMA grant program, from proposal submission to the assessment
of outcomes, is a structured process designed to ensure transparency and merit-based
allocation of funding.
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BIMA Research Grant Workflow
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A high-level overview of the BIMA research grant process.
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Quantitative Overview of the BIMA Research Grant

The BIMA program has demonstrated a significant commitment to expanding its reach and
impact. In recent years, there has been a notable increase in the number of funded research
proposals, reflecting the growing research activity within Indonesian higher education.

Metric 2023 2024
Total Funded Research
6,441[1] 11,980[2]
Proposals
Breakdown by Institution Type
(2023)
- State Universities with Legal )
] 2,003[1] Not Available
Entity (PTN-BH)
- State Universities (PTN) 971[1] Not Available
- Private Universities (PTS) 3,471[1] Not Available
Total Funded Community
1,902[2] 2,651[2]

Service Proposals

Research Funding Schemes

The BIMA research grant is multifaceted, with a range of schemes tailored to different research
objectives and researcher experience levels. These are broadly categorized into Basic
Research and Applied Research.

Basic Research Schemes

The overarching goal of the Basic Research schemes is to generate new knowledge, theories,
and scientific principles. These schemes provide a foundation for future applied research and
technological innovation.
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Scheme

Objective

Penelitian Dosen Pemula (PDP)

To support early-career lecturers in developing

their research skills and track record.

Penelitian Fundamental (PF)

To fund fundamental research that has the
potential to result in significant scientific

breakthroughs.

Penelitian Pascasarjana (PPS)

To support postgraduate students (Master's and
Doctoral) in conducting their thesis or

dissertation research.

Penelitian Kerja Sama Dalam Negeri (PKDN)

To foster research collaboration between

lecturers from different domestic institutions.

Applied Research Schemes

Applied Research schemes are focused on the practical application of knowledge and the

development of innovative solutions to real-world problems. For professionals in drug

development, these schemes are particularly relevant as they often support research with

direct translational potential.

Scheme

Objective

Penelitian Terapan

To fund research that aims to produce new
technologies, products, or processes with clear

applications.

Penelitian Pengembangan

To support the further development and scaling
up of existing research outputs towards

commercialization.

Experimental Protocols: From Funded Research to

Scientific Publication

A key indicator of the BIMA grant's success is the translation of funded research into peer-

reviewed publications. These publications not only contribute to the body of scientific
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knowledge but also provide detailed methodologies that can be replicated and built upon by
other researchers. The following is a representative, though not exhaustive, example of the
type of experimental detail found in research funded by the BIMA program.

Please note: The following protocol is a synthesized example based on the types of research
funded by BIMA and does not represent a single, specific study.

Title:In Vitro Antiproliferative Activity and Apoptosis Induction of a Novel Curcumin Analog in
Human Breast Cancer Cell Lines

Experimental Protocol:
e Cell Culture and Maintenance:

o Human breast cancer cell lines (MCF-7 and MDA-MB-231) and a non-cancerous human
breast epithelial cell line (MCF-10A) were obtained from the American Type Culture
Collection (ATCC).

o MCF-7 and MDA-MB-231 cells were cultured in Dulbecco's Modified Eagle Medium
(DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100
pg/mL streptomycin.

o MCF-10A cells were cultured in DMEM/F12 medium supplemented with 5% horse serum,
20 ng/mL epidermal growth factor (EGF), 0.5 pg/mL hydrocortisone, 100 ng/mL cholera
toxin, 10 pg/mL insulin, and 1% penicillin-streptomycin.

o All cells were maintained in a humidified incubator at 37°C with 5% CO2.
o MTT Assay for Cell Viability:

o Cells were seeded in 96-well plates at a density of 5 x 102 cells per well and allowed to
attach overnight.

o The cells were then treated with various concentrations of the curcumin analog (0, 5, 10,
25, 50, and 100 puM) for 24 and 48 hours.
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o Following treatment, 20 pL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide
(MTT) solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours.

o The resulting formazan crystals were dissolved in 150 pL of dimethyl sulfoxide (DMSO).

o The absorbance was measured at 570 nm using a microplate reader. The half-maximal
inhibitory concentration (IC50) was calculated using non-linear regression analysis.

o Flow Cytometry for Apoptosis Analysis:

o Cells were treated with the curcumin analog at its IC50 concentration for 48 hours.

o Both floating and adherent cells were collected, washed with cold PBS, and resuspended
in 1X binding buffer.

o The cells were then stained with Annexin V-FITC and Propidium lodide (PI) according to
the manufacturer's protocol.

o Apoptotic cells were quantified using a flow cytometer.

o Western Blot Analysis for Protein Expression:

o Cells were treated with the curcumin analog at its IC50 concentration for 48 hours.

o Total protein was extracted using RIPA lysis buffer containing a protease inhibitor cocktail.

o Protein concentration was determined using the Bradford assay.

o Equal amounts of protein (30 pg) were separated by SDS-PAGE and transferred to a
PVDF membrane.

o The membrane was blocked with 5% non-fat milk in Tris-buffered saline with Tween 20
(TBST) for 1 hour at room temperature.

o The membrane was then incubated overnight at 4°C with primary antibodies against Bcl-2,
Bax, cleaved caspase-3, and (3-actin.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o After washing with TBST, the membrane was incubated with HRP-conjugated secondary
antibodies for 1 hour at room temperature.

o The protein bands were visualized using an enhanced chemiluminescence (ECL)
detection system.

The logical flow for a typical experimental protocol in drug discovery research funded by BIMA
often follows a hierarchical approach, starting from in vitro screening and progressing to more
detailed mechanistic studies.

Typical Drug Discovery Experimental Workflow

[Cell Line Selection}

[In Vitro Cytotoxicity Screening (e.g., MTT Assay))
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:
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A simplified workflow for in vitro drug discovery studies.
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Conclusion

The BIMA Kemdikbud research grant is a vital instrument in advancing Indonesia's research
and innovation landscape. For researchers, scientists, and professionals in drug development,
the program offers significant opportunities to secure funding for cutting-edge research. By
understanding the program's objectives, funding schemes, and the emphasis on high-quality,
publishable outcomes, potential applicants can better position their proposals for success. The
continued investment in programs like BIMA is crucial for fostering a scientific community that
can develop innovative solutions to both national and global challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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